Cas no 1228216-65-6 (5-chloro-2-hydrazinylpyridine-4-carboxylic acid)

• Product Name: 5-chloro-2-hydrazinylpyridine-4-carboxylic acid
• CAS No: 1228216-65-6
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• MDL: MFCD30322894
• CID: 5243215
• Update Time: 2025-08-05

5-chloro-2-hydrazinylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 5-chloro-2-hydrazinyl-
• 5-chloro-2-hydrazinylpyridine-4-carboxylic acid

• MDL： MFCD30322894
• Inchi： 1S/C6H6ClN3O2/c7-4-2-9-5(10-8)1-3(4)6(11)12/h1-2H,8H2,(H,9,10)(H,11,12)
• InChI Key： RYSNTEMSDVIEKJ-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C(Cl)C(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-chloro-2-hydrazinylpyridine-4-carboxylic acid

Introduction to 5-Chloro-2-Hydrazinylpyridine-4-Carboxylic Acid (CAS No. 1228216-65-6)

5-Chloro-2-hydrazinylpyridine-4-carboxylic acid (CAS No. 1228216-65-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 5-chloro-2-hydrazinylpyridine-4-carboxylic acid is C₇H₇ClN₄O₂, and its molecular weight is approximately 208.61 g/mol. The compound features a pyridine ring with a chlorine atom at the 5-position, a hydrazinyl group at the 2-position, and a carboxylic acid group at the 4-position. These functional groups contribute to its diverse reactivity and potential biological properties.

In recent years, 5-chloro-2-hydrazinylpyridine-4-carboxylic acid has been extensively studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of antiviral agents. Research has shown that compounds derived from this scaffold exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The hydrazinyl group, in particular, plays a crucial role in enhancing the antiviral efficacy by facilitating the formation of stable complexes with viral enzymes.

Beyond antiviral applications, 5-chloro-2-hydrazinylpyridine-4-carboxylic acid has also been explored for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, which are essential for cancer cell survival. This selective toxicity makes it an attractive candidate for further development in oncology.

The carboxylic acid group in 5-chloro-2-hydrazinylpyridine-4-carboxylic acid provides additional functionality that can be exploited for various chemical modifications. For instance, esterification or amide formation can be used to enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. These modifications can also influence the pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

In addition to its direct biological activities, 5-chloro-2-hydrazinylpyridine-4-carboxylic acid serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for the rapid synthesis of diverse libraries of compounds, which can be screened for a wide range of biological activities. This approach has led to the discovery of several lead compounds with promising therapeutic potential in areas such as neurodegenerative diseases and metabolic disorders.

The synthetic accessibility of 5-chloro-2-hydrazinylpyridine-4-carboxylic acid is another factor that contributes to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 5-chloropyridine-2,4-dicarboxylic acid with hydrazine hydrate under controlled conditions. The resulting product can be further purified using standard techniques such as recrystallization or column chromatography.

In conclusion, 5-chloro-2-hydrazinylpyridine-4-carboxylic acid (CAS No. 1228216-65-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.